Cas no 2460757-55-3 (5-Methyl-2,1,3-benzoxadiazole-4-carboxylic acid)

• Product Name: 5-Methyl-2,1,3-benzoxadiazole-4-carboxylic acid
• CAS No: 2460757-55-3
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD32702686
• CID: 5359781
• PubChem ID: 154849267
• Update Time: 2023-08-28

5-Methyl-2,1,3-benzoxadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2,1,3-benzoxadiazole-4-carboxylic acid
• Z4493858146

• MDL： MFCD32702686
• Inchi： 1S/C8H6N2O3/c1-4-2-3-5-7(10-13-9-5)6(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： UYRQMKQDLAJVRH-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(C)=C(C(=O)O)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2